Cas no 127942-31-8 (4-Thiazolecarboxamide,2-[(4-amino-1-oxobutyl)amino]-N-[4-[[(3-aminopropyl)amino]carbonyl]-2-thiazolyl]-)
127942-31-8 structure
Product Name:4-Thiazolecarboxamide,2-[(4-amino-1-oxobutyl)amino]-N-[4-[[(3-aminopropyl)amino]carbonyl]-2-thiazolyl]-
CAS No:127942-31-8
MF:C15H21N7O3S2
MW:411.50233912468
CID:203003
PubChem ID:148100
Update Time:2025-04-19
4-Thiazolecarboxamide,2-[(4-amino-1-oxobutyl)amino]-N-[4-[[(3-aminopropyl)amino]carbonyl]-2-thiazolyl]- Chemical and Physical Properties
Names and Identifiers
-
- 4-Thiazolecarboxamide,2-[(4-amino-1-oxobutyl)amino]-N-[4-[[(3-aminopropyl)amino]carbonyl]-2-thiazolyl]-
- 2-(4-aminobutanoylamino)-N-[4-(3-aminopropylcarbamoyl)-1,3-thiazol-2-yl]-1,3-thiazole-4-carboxamide
- 4-Thiazolecarboxamide, 2-((4-amino-1-oxobutyl)amino)-N-(4-(((3-aminopr opyl)amino)carbonyl)-2-thiazolyl)-
- 4-Thiazolecarboxamide,2-[(4-amino-1-oxobutyl)amino]-N-[4-[[(3-aminopropyl)amino]carbonyl]-2-th...
- 2-(((2-((4-Aminobutanoyl)amino)-1,3-thiazol-4-yl)carbonyl)amino)-N-(3-aminopropyl)-1,3-thiazole-4-carboxamide hydrobromide
- AC1L3WFM
- NCI60_013407
- Netropsin (Thia-Nt)
- NSC640231
- Thia-net
- 2-[[2-(4-Aminobutyrylamino)thiazol-4-yl]carbonylamino]-N-(3-aminopropyl)thiazole-4-carboxamide
- DTXSID70155733
- CHEMBL2008724
- 4-Thiazolecarboxamide, 2-((4-amino-1-oxobutyl)amino)-N-(4-(((3-aminopr opyl)amino)carbonyl)-2-thiazo
- 127942-31-8
- 4-Thiazolecarboxamide, 2-((4-amino-1-oxobutyl)amino)-N-(4-(((3-aminopropyl)amino)carbonyl)-2-thiazolyl)-
- 2-(4-aminobutanoylamino)-N-[4-(3-aminopropylcarbamoyl)thiazol-2-yl]thiazole-4-carboxamide
-
- Inchi: 1S/C15H21N7O3S2/c16-4-1-3-11(23)21-14-20-10(8-26-14)13(25)22-15-19-9(7-27-15)12(24)18-6-2-5-17/h7-8H,1-6,16-17H2,(H,18,24)(H,19,22,25)(H,20,21,23)
- InChI Key: NOPYGMHKXXIDPJ-UHFFFAOYSA-N
- SMILES: S1C=C(C(NC2=NC(=CS2)C(NCCCN)=O)=O)N=C1NC(CCCN)=O
Computed Properties
- Exact Mass: 411.11503
- Monoisotopic Mass: 411.114729
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 27
- Rotatable Bond Count: 10
- Complexity: 526
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 30
- XLogP3: -0.6
- Topological Polar Surface Area: 222
Experimental Properties
- Density: 1.466
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- Refractive Index: 1.69
- PSA: 165.12
4-Thiazolecarboxamide,2-[(4-amino-1-oxobutyl)amino]-N-[4-[[(3-aminopropyl)amino]carbonyl]-2-thiazolyl]- Related Literature
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Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
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Chih-Yu Chang,Yu-Chia Chang,Wen-Kuan Huang,Wen-Chi Liao,Hung Wang,Chieh Yeh,Bo-Chou Tsai,Yu-Ching Huang J. Mater. Chem. A, 2016,4, 7903-7913
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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